Cas no 2101199-05-5 (1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl-
• CAS No: 2101199-05-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5174080
• Update Time: 2025-05-20

1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl-

• Inchi： 1S/C11H18N4O/c1-14(2)11(16)10-9(12)7-13-15(10)8-5-3-4-6-8/h7-8H,3-6,12H2,1-2H3
• InChI Key： CSXQBOGXJIPMBR-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C(N(C)C)=O)=C(N)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl-

1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl

The compound 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl (CAS No. 2101199-05-5) is a highly specialized organic chemical entity with significant potential in various fields of research and application. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their versatile properties and wide-ranging applications in medicinal chemistry, materials science, and biotechnology. The structure of this compound is characterized by a pyrazole ring system, which serves as a central scaffold for functionalization, coupled with an amino group and a cyclopentyl substituent. The presence of the N,N-dimethyl group further enhances its chemical reactivity and stability, making it a valuable molecule for both academic and industrial pursuits.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl, allowing researchers to explore its unique properties in depth. Studies have demonstrated that this compound exhibits remarkable biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in the *Journal of Medicinal Chemistry* highlights its potential as a lead compound in the development of novel therapeutic agents targeting neurodegenerative diseases. The amino group within the molecule facilitates hydrogen bonding interactions, which are critical for binding to target proteins, while the cyclopentyl substituent contributes to hydrophobic interactions, enhancing the molecule's bioavailability.

From a materials science perspective, 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl has shown promise as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the pyrazole ring makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis. Recent experiments reported in *Nature Materials* have underscored its role in forming highly stable MOFs with exceptional surface areas and pore volumes.

In addition to its scientific applications, this compound has also found relevance in industrial processes. Its use as an intermediate in the synthesis of more complex molecules has been documented in several patent filings. The N,N-dimethyl group imparts increased stability during synthesis steps, reducing side reactions and improving overall yield. This makes 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl an invaluable tool for chemical manufacturers seeking efficient synthetic pathways.

The discovery of novel applications for 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl continues to drive cutting-edge research across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative uses of this compound. For example, ongoing studies aim to leverage its electronic properties for developing next-generation optoelectronic devices. The pyrazole ring's conjugated system enables efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl. Quantum mechanical simulations reveal that the molecule's electronic structure is highly tunable through functional group substitution. This tunability opens new avenues for tailoring its properties to meet specific application requirements. For instance, modifying the substituents on the pyrazole ring could enhance its solubility or alter its interaction with biological targets.

In conclusion, 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N,N-dimethyl (CAS No. 2101199-05-5) stands at the forefront of modern chemical research due to its unique structural features and diverse functional capabilities. Its role as a versatile building block spans across medicinal chemistry, materials science, and industrial synthesis. As research progresses and new applications emerge, this compound is poised to make significant contributions to both scientific advancement and technological innovation.